Cas no 51075-28-6 (Benzenepropanal, a-bromo-)

• Product Name: Benzenepropanal, a-bromo-
• CAS No: 51075-28-6
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 363439
• PubChem ID: 11390228
• Update Time: 2025-04-19

Benzenepropanal, a-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, a-bromo-
• 2-bromo-3-phenylpropanal
• 2-Brom-3-phenylpropanal
• 2-Brom-3-phenyl-propionaldehyd
• 2-bromo-3-phenylpropionaldehyde
• 2-bromo-3-phenyl-propionaldehyde
• Benzylbromacetaldehyd
• 51075-28-6
• SCHEMBL233264
• alpha-bromodihydrocinnamaldehyde
• WPNANGZVPFJPNZ-UHFFFAOYSA-N
• DB-313652

• Inchi： 1S/C9H9BrO/c10-9(7-11)6-8-4-2-1-3-5-8/h1-5,7,9H,6H2
• InChI Key： WPNANGZVPFJPNZ-UHFFFAOYSA-N
• SMILES： BrC(C=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.19150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives